Cas no 66621-89-4 ((4-Chloro-6-methylpyrimidin-2-YL)acetic acid)

• Product Name: (4-Chloro-6-methylpyrimidin-2-YL)acetic acid
• CAS No: 66621-89-4
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 2796154
• Update Time: 2023-08-07

(4-Chloro-6-methylpyrimidin-2-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-6-methylpyrimidin-2-yl)acetic acid
• (4-chloro-6-MethylpyriMidin-2-yl)acetic acid
• AB59201
• (4-Chloro-6-methylpyrimidin-2-YL)acetic acid

• Inchi： 1S/C7H7ClN2O2/c1-4-2-5(8)10-6(9-4)3-7(11)12/h2H,3H2,1H3,(H,11,12)
• InChI Key： WLQUIIYBQJFCHL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(CC(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 1.1
• Topological Polar Surface Area: 63.1